N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H14N2O3S/c21-18(13-3-4-15-16(7-13)23-11-22-15)20-9-12-6-14(10-19-8-12)17-2-1-5-24-17/h1-8,10H,9,11H2,(H,20,21)
• InChI Key: ASHXJCPMVPCGMJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCC3=CC(=CN=C3)C4=CC=CS4
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol

Description

N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide, also known as TD-106, is a compound that has been studied for its potential use in treating various diseases. It is a small molecule that has shown promise as a therapeutic agent due to its ability to modulate certain biological pathways. In

Mechanism of Action

Target of Action

It’s known that similar compounds with indole and thiophene moieties have been found to bind with high affinity to multiple receptors . These compounds have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have shown inhibitory activity against influenza A . Another study reported that a compound with a thiophene moiety showed significant activity on the kinase p70S6Kβ .

Biochemical Pathways

For instance, indole derivatives have been found to possess various biological activities, affecting multiple biochemical pathways .

Result of Action

For instance, some indole derivatives have shown potent antiviral activities . Another study reported that a compound with a thiophene moiety showed significant activity on the kinase p70S6Kβ .

Advantages and Limitations for Lab Experiments

N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular pathways. It is also relatively easy to synthesize, making it readily available for research purposes. However, there are some limitations to its use in lab experiments. It has not yet been tested in clinical trials, so its efficacy and safety in humans are not yet known. Additionally, it may have off-target effects that could complicate its use in certain experiments.

Future Directions

There are several potential future directions for research on N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide. One area of focus could be further preclinical studies to better understand its mechanism of action and potential therapeutic uses. Another area of focus could be the development of analogs with improved potency or selectivity. Additionally, clinical trials could be conducted to evaluate its safety and efficacy in humans. Overall, N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide shows promise as a therapeutic agent for a variety of diseases, and further research is warranted to fully explore its potential.

Synthesis Methods

The synthesis of N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide involves several steps, starting with the preparation of the pyridine intermediate, which is then reacted with the thiophene and benzo[d][1,3]dioxole moieties to form the final compound. The process has been optimized to yield high purity and good yields of the final product.

Scientific Research Applications

N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. In preclinical studies, it has shown promising results in inhibiting tumor growth and reducing inflammation. It has also been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.